Cas no 116854-95-6 (2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone)

• Product Name: 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone
• CAS No: 116854-95-6
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 2615010
• PubChem ID: 905962
• Update Time: 2025-04-21

2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone
• 2,4,6-trihydroxyphenyl 2-methoxybenzyl ketone
• F1190-0464
• 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)etha
• STK888279
• DTXCID00309681
• Oprea1_073098
• AKOS000275887
• DTXSID70358626
• 116854-95-6
• Ethanone, 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)-

• Inchi： 1S/C15H14O5/c1-20-14-5-3-2-4-9(14)6-11(17)15-12(18)7-10(16)8-13(15)19/h2-5,7-8,16,18-19H,6H2,1H3
• InChI Key： JXHCBDZUPWMLDA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(C1C(=CC(=CC=1O)O)O)=O

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes